Cas no 1805316-10-2 (2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde
• CAS No: 1805316-10-2
• MF: C₇H₄F₂INO
• MW: 283.01404094696
• CID: 4845883
• Update Time: 2025-06-08

2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H4F2INO/c8-7(9)6-2-4(10)1-5(3-12)11-6/h1-3,7H
• InChI Key： WMIFVVHTRLNLEA-UHFFFAOYSA-N
• SMILES： IC1C=C(C=O)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde

Recent Advances in the Application of 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde (CAS: 1805316-10-2) in Chemical Biology and Pharmaceutical Research

The compound 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde (CAS: 1805316-10-2) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of medicinal chemistry and chemical biology. This heterocyclic aldehyde, featuring both difluoromethyl and iodo substituents, offers unique reactivity profiles that enable its use in cross-coupling reactions, nucleophilic substitutions, and as a building block for more complex pharmacophores. Recent studies have highlighted its potential in the development of targeted therapies, especially in oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde as a precursor for the synthesis of kinase inhibitors with improved selectivity profiles. The difluoromethyl group was found to enhance metabolic stability, while the iodo substituent facilitated late-stage diversification via palladium-catalyzed cross-coupling reactions. This approach yielded several lead compounds with nanomolar potency against specific cancer-associated kinases, demonstrating the compound's versatility in drug discovery.

Another significant application was reported in ACS Chemical Biology, where the aldehyde functionality of 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde was exploited for bioconjugation strategies. Researchers developed a series of fluorescent probes by reacting the aldehyde with hydrazine-containing biomolecules, creating stable hydrazone linkages. These probes demonstrated exceptional utility in live-cell imaging studies, particularly for tracking protein-protein interactions in real time. The difluoromethyl group was crucial in maintaining probe stability under physiological conditions.

The compound's unique electronic properties have also attracted attention in materials science applications. A 2024 Nature Communications paper described its use as a building block for organic semiconductors with enhanced charge transport properties. The electron-withdrawing nature of the difluoromethyl and aldehyde groups, combined with the heavy atom effect from iodine, created materials with interesting photophysical properties suitable for optoelectronic applications.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde. A 2023 Organic Process Research & Development publication detailed a scalable, continuous-flow synthesis that improved yield from 42% to 78% while reducing hazardous waste generation. This process innovation addresses previous challenges in large-scale production and could facilitate broader adoption of this valuable intermediate in industrial settings.

Looking forward, the unique combination of functional groups in 2-(Difluoromethyl)-4-iodopyridine-6-carboxaldehyde positions it as a privileged scaffold for future drug discovery efforts. Its ability to participate in diverse chemical transformations while imparting favorable physicochemical properties to resulting compounds makes it particularly valuable in fragment-based drug design and PROTAC development. Ongoing research is exploring its potential in creating covalent inhibitors and as a handle for bioorthogonal chemistry applications.